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This technical support center provides guidance for researchers, scientists, and drug
development professionals on the effective incorporation of NuPro®, a yeast-derived protein
source, into animal feed. It includes frequently asked questions, a troubleshooting guide, and
experimental protocols to address common challenges and ensure optimal mixing and
homogenetity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended inclusion rate for NuPro® in animal feed?

Al: The inclusion rate of NuPro® can vary depending on the specific animal species and the
goals of the study. Published research has shown effective inclusion rates of 2% in weanling
pigs to increase growth rate.[1] In another study, broiler chickens were fed diets with 2%
NuPro®.[2][3] For lactating sows, daily supplementation of 30g and 60g of NuPro®
(approximately a 1% inclusion rate) has been studied.[1] It is recommended to consult specific
product guidelines and relevant scientific literature for the target species.

Q2: What is the optimal mixing time when incorporating NuPro® into a feed formulation?
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A2: The ideal mixing time is dependent on the specific mixer being used and the other
ingredients in the formulation. Generally, a mixing time of not less than 8 minutes is
recommended for feed.[4] However, it's crucial to conduct a mix uniformity test to determine the
optimal time for your specific setup. Over-mixing can be just as detrimental as under-mixing,
potentially leading to segregation of particles.

Q3: Are there any known interactions between NuPro® and other common feed ingredients?

A3: NuPro® is a source of highly digestible proteins and nucleotides.[1] While there are no
widely reported negative interactions, it's important to consider the overall nutrient profile of the
diet. The hygroscopic nature of NuPro® (ability to absorb moisture) means it should be stored
in a cool, dry place with the container kept tightly closed when not in use.[5]

Q4: How can | ensure a homogenous mixture when adding a micro-ingredient like NuPro®?

A4: To achieve a uniform mix with micro-ingredients, it is advisable to create a premix.[4] This
involves diluting the micro-ingredient with a suitable carrier, such as ground grain, before
adding it to the main batch.[4] This process facilitates a more even distribution of the additive
throughout the final feed.[4]

Q5: What are the consequences of a non-uniform feed mixture?

A5: A non-uniform mixture can lead to inconsistent animal performance, as some animals may
receive too much of the additive while others receive too little.[6][7] This can result in variable
growth rates and health outcomes within a study group, potentially compromising the validity of
experimental data.[7] In severe cases, it can also lead to nutrient toxicity.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the process of mixing NuPro® into
feed.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://animalscience.ucdavis.edu/sites/g/files/dgvnsk446/files/faculty/zinn/pdf/04.pdf
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://cdnsciencepub.com/doi/10.4141/cjas2010-008
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://store.alltech.com/products/nupro%C2%AE
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://animalscience.ucdavis.edu/sites/g/files/dgvnsk446/files/faculty/zinn/pdf/04.pdf
https://animalscience.ucdavis.edu/sites/g/files/dgvnsk446/files/faculty/zinn/pdf/04.pdf
https://animalscience.ucdavis.edu/sites/g/files/dgvnsk446/files/faculty/zinn/pdf/04.pdf
https://poultryinnovationpartnership.ca/feed-mixing-uniformity-test-part-1/
https://en.engormix.com/feed-machinery/feed-processing-manufacturing/optimizing-feed-additive-integration_a55604/
https://en.engormix.com/feed-machinery/feed-processing-manufacturing/optimizing-feed-additive-integration_a55604/
https://poultryinnovationpartnership.ca/feed-mixing-uniformity-test-part-1/
https://www.benchchem.com/product/b1166724/docs?utm_src=pdf-body#technical-support-center-process-improvements-for-mixing-nupro-into-feed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem

Potential Causes

Recommended Solutions

Feed Clumping or "Balling"

- Improper addition of liquid
ingredients. - High moisture
content in one or more
ingredients. - Hygroscopic

nature of certain additives.[8]

- Add liquid ingredients, such
as molasses or fats, after the
dry ingredients have been
thoroughly mixed.[4][9] -
Ensure all ingredients are
stored in a dry environment to
minimize moisture absorption.
- For hygroscopic ingredients
like NuPro®, keep the
packaging sealed and

minimize exposure to air.[5]

Inconsistent Animal

Performance

- Non-uniform distribution of
NuPro® in the feed.[7] -
Segregation of feed particles

after mixing.

- Conduct a feed mixing
uniformity test to validate your
mixing procedure. - Consider
using a premix for micro-
ingredients to improve
distribution.[4] - Minimize
transportation and handling of
the final feed to reduce the risk

of segregation.

Cross-Contamination Between

Batches

- Residue from a previous

batch remaining in the mixer.

[9]

- Implement a thorough
cleaning protocol for the mixer
between batches, especially
when changing formulations.
[9] - Consider a flushing
procedure where a small
amount of a base ingredient is
run through the mixer to clear
out any remaining material

from the previous batch.

Reduced Efficacy of NuPro®

- Inadequate mixing leading to
under-dosing in some portions

of the feed. - Degradation of

- Verify the accuracy of your
scales and dosing equipment.

- Store NuPro® in a cool, dry
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the product due to improper

storage.

place and keep the container
tightly sealed.[5]

Quantitative Data Summary

The following table summarizes key quantitative data related to the inclusion of NuPro® in

animal feed based on available research.

Parameter Species

Inclusion
Rate/Dosage

Observed Effect Reference

Growth Rate Weanling Pigs

2%

Increased growth
rate over a 4- [1]

week period.

Growth Rate Weanling Pigs

2% and 5%

Greater feed

intake and

average daily 1
gain over 28

days post-

weaning.

Piglet Weight

_ Lactating Sows
Gain

60g/day (approx.

1% inclusion)

Beneficial effect
on piglet weight [1]

gains.

Feed Conversion  Broiler Chickens

2%

Improvement in
feed conversion.

[2](3]

[2](3]

Experimental Protocol: Feed Homogeneity Testing

To ensure that NuPro® is evenly distributed throughout your feed, a homogeneity test should

be performed.[10] This protocol outlines a general procedure for conducting such a test.

Objective: To determine the uniformity of NuPro® distribution in a batch of feed.

Materials:
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e One complete batch of feed containing NuPro®.
e Sample collection probes or scoops.
e 10 clean, airtight sample bags.

» Analytical method for quantifying a component of NuPro® (e.g., a specific amino acid or
nucleotide).

Procedure:

o Sampling: Collect a minimum of 10 representative samples from a single batch of the mixed
feed.[11][12] For horizontal mixers, use a grain probe to take samples from various locations.
[6] For vertical mixers, take samples at regular intervals from the discharge stream.[6] Each
sample should be of a sufficient quantity for the required analysis.[11]

o Sample Analysis: Analyze each of the 10 samples for the concentration of the chosen tracer
component of NuPro®.

o Data Evaluation: Calculate the mean concentration and the coefficient of variation (CV) for
the 10 samples. The CV is a measure of the relative variability and is calculated as: CV (%)
= (Standard Deviation / Mean) * 100

 Interpretation of Results: A lower CV indicates a more uniform mix. While specific regulatory
requirements may vary, a common industry target for the CV is less than 10%. A CV greater
than 20% is generally considered poor and indicates a need to re-evaluate the mixing
process.[8]

Visualizations
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Caption: Troubleshooting workflow for common feed mixing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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